N-(3,4-dimethylphenyl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[3-(3,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H23N3O2S2/c1-14-9-15(2)11-19(10-14)27-23(29)22-20(7-8-30-22)26-24(27)31-13-21(28)25-18-6-5-16(3)17(4)12-18/h5-12H,13H2,1-4H3,(H,25,28)
• InChI Key: ZDXHMWNMZYQSJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)SC=C3)C
• Molecular Formula: C24H23N3O2S2
• Molecular Weight: 449.6 g/mol
• CAS No.: 1260625-41-9

Description

N-(3,4-dimethylphenyl)-2-{[3-(3,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H23N3O2S2 and its molecular weight is 449.59. The purity is usually 95%.
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Scientific Research Applications

Structural and Synthetic Insights

• Heterocyclic Derivatives and Structural Analysis : Research on heterocyclic derivatives similar to the compound has shown the formation and X-ray structure determination of related compounds, offering insights into their chemical behavior and structural properties (Banfield, Fallon, & Gatehouse, 1987). The analysis helps in understanding the molecular geometry and potential chemical interactions.

• Vibrational Spectroscopy and Quantum Computational Approach : Studies have been conducted on antiviral active molecules similar to the specified compound, utilizing Raman and Fourier transform infrared spectroscopy to characterize vibrational signatures. This research, complemented by ab initio calculations, provides a foundation for understanding the electronic structure and potential reactivity of such compounds (Jenepha Mary, Pradhan, & James, 2022).

Potential Pharmacological Applications

• Antimicrobial Activity : Synthesis and evaluation of novel heterocyclic compounds containing the sulfamido moiety have shown promising antimicrobial activities. These studies highlight the potential therapeutic applications of compounds with structural similarities to the specified chemical, indicating their relevance in developing new antimicrobial agents (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014).

• Antiviral Potency Against SARS-CoV-2 : Advanced quantum chemical insights into molecules structurally related to the specified compound have explored their antiviral potency, particularly against SARS-CoV-2. The study employs molecular docking techniques to evaluate the binding efficiency of these compounds to the viral protease, suggesting a potential role in COVID-19 therapeutic strategies (Mary, Siddique, Pradhan, Jayaprakash, & James, 2020).